Cas no 835596-41-3 (Benzenesulfonamide, N-2-butynyl-N-(3E)-3,5-hexadienyl-4-methyl-)
835596-41-3 structure
Product Name:Benzenesulfonamide, N-2-butynyl-N-(3E)-3,5-hexadienyl-4-methyl-
CAS No:835596-41-3
MF:C17H21NO2S
MW:303.419143438339
CID:669616
PubChem ID:71415113
Update Time:2025-04-19
Benzenesulfonamide, N-2-butynyl-N-(3E)-3,5-hexadienyl-4-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonamide, N-2-butynyl-N-(3E)-3,5-hexadienyl-4-methyl-
- N-but-2-ynyl-N-hexa-3,5-dienyl-4-methylbenzenesulfonamide
- N-(But-2-yn-1-yl)-N-(hexa-3,5-dien-1-yl)-4-methylbenzene-1-sulfonamide
- 835596-41-3
- DTXSID50834534
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- Inchi: 1S/C17H21NO2S/c1-4-6-8-9-15-18(14-7-5-2)21(19,20)17-12-10-16(3)11-13-17/h4,6,8,10-13H,1,9,14-15H2,2-3H3
- InChI Key: AOWWNOBYCFKURZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N(CC#CC)CCC=CC=C)(=O)=O
Computed Properties
- Exact Mass: 303.12930009g/mol
- Monoisotopic Mass: 303.12930009g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.8
- Topological Polar Surface Area: 45.8Ų
Benzenesulfonamide, N-2-butynyl-N-(3E)-3,5-hexadienyl-4-methyl- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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